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Compound of Interest

Tetramethylammonium ion
Compound Name:
hexahydrate

cat. No.: B12058152

Essential Safety and Handling Guide for
Tetramethylammonium lon Hexahydrate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tetramethylammonium ion
hexahydrate and its solutions. Tetramethylammonium hydroxide (TMAH), a closely related
compound, is acutely toxic, corrosive, and can be fatal upon skin contact, ingestion, or
inhalation.[1][2][3] There is no known antidote to TMAH poisoning, making strict adherence to
safety protocols paramount.[1]

Hazard Overview

Tetramethylammonium ion-containing compounds, particularly in hydroxide form (TMAH), are
highly hazardous.

o Acute Toxicity: Fatal if swallowed or in contact with skin.[2][3][4] Skin exposure to
concentrations as low as 10-25% can cause severe 2nd and 3rd-degree burns.[1] Systemic
toxicity can occur even with exposures to >1% solutions over a small percentage of the body,
potentially leading to respiratory failure and sudden death.[1]

o Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5][6]
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o Organ Damage: Can cause damage to the central nervous system, liver, and thymus,
particularly through prolonged or repeated skin contact.[2][3][6]

e Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][3][5]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling Tetramethylammonium ion hexahydrate. No exposed skin is permitted.[1]
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] Specifications & Best
Body Part Required PPE .
Practices

Must comply with OSHA 29
) CFR 1910.133 or European
Full-face shield worn over
Eyes/Face ) o Standard EN166.[7][8] A
tightly fitting safety goggles. o ) S
minimum 8-inch face shield is

required.[1]

For full contact, nitrile rubber
with a minimum thickness of
0.11 mm and a breakthrough
Hands Chemical-resistant gloves time of over 480 minutes is
(outer and inner). recommended.[1] Always use
proper glove removal
techniques to avoid skin

contact.[1]

] ] Clothing should be impervious
Chemical-resistant apron or )
) and cover the entire body.[1][9]
Body smock over a flame-resistant
Long pants and long sleeves
lab coat.
are mandatory.

All handling of
Tetramethylammonium ion
hexahydrate must be
performed in a certified

. NIOSH/MSHA approved ]

Respiratory respirator. chemical fume hood.[1][7][8] A
respirator is required if
ventilation is insufficient or
when dusts are generated.[2]

[10]

Chemical-resistant boots with

steel toes and shanks are
Feet Closed-toe shoes or boots.

recommended for larger-scale

operations.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC138330010&productDescription=TETRAMETHYLAMMONIUM+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138340250&productDescription=TETRAMETHYLAMMONIUM+HEXA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/engb217/Msds/TetramethylammoniumHydroxide25.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.fishersci.com/store/msds?partNumber=AC138330010&productDescription=TETRAMETHYLAMMONIUM+CHLO+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138340250&productDescription=TETRAMETHYLAMMONIUM+HEXA+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigma/t7505
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Protocol

All work with Tetramethylammonium ion hexahydrate must be conducted within a certified
chemical fume hood.[1][10]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Verify that an eyewash station and safety shower are immediately accessible.[6][7][9]

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents within the fume hood to minimize movement.

Keep containers of Tetramethylammonium ion hexahydrate tightly closed when not in use.
[2][10][11]

Handling:

Work at least 6 inches inside the fume hood.[1]

When preparing solutions, always add the chemical to the solvent slowly. Never add solvent
to the chemical.

Avoid the formation of dust or aerosols.[2][5][12]

Handle the substance with care to prevent spills.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE carefully, avoiding contact with the outer surfaces of gloves and garments.

Dispose of contaminated gloves and other disposable materials as hazardous waste.[1]

Wash hands and forearms thoroughly with soap and water after removing PPE.[1][8]
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Preparation

Verify Fume Hood & Safety Showers

Don Full PPE

Prepare Workspace in Hood

Work Inside Fume Hood

Handle Chemical

Close Container

Post—Hindling

Decontaminate Workspace

}

Dispose of Waste

}

Doff PPE

!

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Tetramethylammonium ion hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058152#personal-protective-equipment-for-
handling-tetramethylammonium-ion-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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